[4-methyl-3-(1H-tetrazol-1-yl)phenyl]{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}methanone

Specification

• Molecular Formula: C22H24N6O
• Molecular Weight: 388.5 g/mol
• IUPAC Name: [4-methyl-3-(tetrazol-1-yl)phenyl]-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]methanone
• Standard InChI: InChI=1S/C22H24N6O/c1-18-9-10-20(16-21(18)28-17-23-24-25-28)22(29)27-14-12-26(13-15-27)11-5-8-19-6-3-2-4-7-19/h2-10,16-17H,11-15H2,1H3/b8-5+
• Standard InChI Key: DZXOGOFKDKRNEK-VMPITWQZSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C/C=C/C3=CC=CC=C3)N4C=NN=N4
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCN(CC2)CC=CC3=CC=CC=C3)N4C=NN=N4

Introduction

Synthesis Methods

The synthesis of complex organic molecules like [4-methyl-3-(1H-tetrazol-1-yl)phenyl]{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}methanone typically involves multi-step organic reactions. These processes may require specific conditions such as temperature control, solvent selection (e.g., dimethylformamide or dichloromethane), and purification methods like recrystallization or chromatography to isolate the desired product effectively.

Potential Applications

Compounds with similar structures have shown promise in modulating biological pathways related to pain management and neurological disorders. The presence of a tetrazole ring and a piperazine moiety suggests potential interactions with biological targets that could lead to therapeutic effects.

Research Findings and Challenges

While specific research findings on [4-methyl-3-(1H-tetrazol-1-yl)phenyl]{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}methanone are not available, studies on related compounds highlight the importance of understanding their chemical behavior and biological interactions. Challenges in synthesizing and characterizing such complex molecules include the need for precise control over reaction conditions and the development of effective purification techniques.